Cas no 1613330-51-0 (3-(fluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(fluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 1613330-51-0
• MF: C₆H₉FO₂
• MW: 132.132865667343
• MDL: MFCD28539036
• CID: 5151778
• PubChem ID: 84716126
• Update Time: 2026-03-03

3-(fluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(fluoromethyl)cyclobutane-1-carboxylic acid
• 3-(Fluoromethyl)cyclobutanecarboxylic acid
• 2728726-83-6
• MFCD28539036
• CS-0434029
• 3-(Fluoromethyl)cyclobutane-1-carboxylicacid
• EN300-7142733
• 1613330-51-0
• SY324181
• EN300-27748617
• DB-090092
• (1r,3r)-3-(fluoromethyl)cyclobutane-1-carboxylic acid
• PS-20559
• Rel-(1r,3r)-3-(fluoromethyl)cyclobutane-1-carboxylic acid
• D97099
• SCHEMBL15777485
• Trans-3-(fluoromethyl)cyclobutane-1-carboxylic acid
• CXSJFWUBXJRTNT-UHFFFAOYSA-N

• MDL： MFCD28539036
• Inchi： 1S/C6H9FO2/c7-3-4-1-5(2-4)6(8)9/h4-5H,1-3H2,(H,8,9)
• InChI Key： CXSJFWUBXJRTNT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(CF)C1

Computed Properties

• Exact Mass: 132.05865769g/mol
• Monoisotopic Mass: 132.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3-(fluoromethyl)cyclobutane-1-carboxylic acid

Professional Introduction to 3-(fluoromethyl)cyclobutane-1-carboxylic Acid (CAS No. 1613330-51-0)

3-(fluoromethyl)cyclobutane-1-carboxylic acid, identified by the CAS number 1613330-51-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclobutane ring substituted with a fluoromethyl group and a carboxylic acid functional group at the first carbon position, has garnered considerable attention due to its versatile applications in drug development and material science.

The structural uniqueness of 3-(fluoromethyl)cyclobutane-1-carboxylic acid lies in its ability to serve as a key intermediate in the synthesis of various bioactive molecules. The presence of both the cyclobutane ring and the fluoromethyl group makes it an attractive building block for designing compounds with enhanced metabolic stability and improved pharmacokinetic properties. In recent years, this compound has been extensively studied for its potential in developing novel therapeutic agents targeting a wide range of diseases.

In the realm of pharmaceutical research, 3-(fluoromethyl)cyclobutane-1-carboxylic acid has been explored for its role in creating molecules with altered electronic and steric properties. The fluorine atom, known for its ability to influence the reactivity and binding affinity of molecules, plays a crucial role in modulating the pharmacological activity of derivatives derived from this compound. Researchers have leveraged this property to develop inhibitors and agonists with high specificity and efficacy.

One of the most compelling aspects of 3-(fluoromethyl)cyclobutane-1-carboxylic acid is its utility in medicinal chemistry as a scaffold for drug discovery. The cyclobutane ring provides a rigid framework that can be modified to optimize interactions with biological targets. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the creation of diverse chemical entities. These characteristics have made this compound a valuable asset in academic and industrial research laboratories.

The synthesis of 3-(fluoromethyl)cyclobutane-1-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as cross-coupling reactions, cyclization processes, and fluorination methods are employed to construct the desired structure with high precision. The development of efficient synthetic routes has been a focus of numerous research groups, aiming to improve yield and reduce environmental impact.

In recent years, there has been growing interest in exploring the applications of 3-(fluoromethyl)cyclobutane-1-carboxylic acid in materials science. Its unique structural features make it a promising candidate for developing novel polymers, coatings, and specialty chemicals. The incorporation of fluorine into materials can enhance their thermal stability, chemical resistance, and other desirable properties. This has opened up new avenues for innovation in industrial applications.

The biological activity of derivatives of 3-(fluoromethyl)cyclobutane-1-carboxylic acid has been extensively studied in preclinical models. Research indicates that compounds derived from this scaffold exhibit potential therapeutic effects against various conditions, including inflammation, cancer, and neurological disorders. The ability to fine-tune the structure through chemical modifications allows researchers to optimize efficacy while minimizing side effects.

The future prospects of 3-(fluoromethyl)cyclobutane-1-carboxylic acid are promising, with ongoing studies aimed at uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions continues to evolve, this compound is expected to play an increasingly important role in both academic research and industrial development. Its versatility and potential make it a cornerstone in the pursuit of innovative solutions across multiple scientific disciplines.